Cas no 2418674-71-0 (Tert-butyl 4-{3-[(chlorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-{3-[(chlorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate
• CAS No: 2418674-71-0
• MF: C₁₉H₂₈ClIN₂O₄S
• MW: 542.859095573425
• CID: 5676453
• PubChem ID: 165773221
• Update Time: 2025-05-23

Tert-butyl 4-{3-[(chlorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-{3-[(chlorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate
• EN300-26632028
• 2418674-71-0
• Tert-butyl 4-{3-[(chlorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate

• Inchi： 1S/C19H28ClIN2O4S/c1-12-15(11-28(20,25)26)13(2)17(14(3)16(12)21)22-7-9-23(10-8-22)18(24)27-19(4,5)6/h7-11H2,1-6H3
• InChI Key： UQEDAERYZCHZTH-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(CS(=O)(=O)Cl)C(C)=C(C=1C)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 542.05030g/mol
• Monoisotopic Mass: 542.05030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 75.3Ų

Additional information on Tert-butyl 4-{3-[(chlorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate

Tert-butyl 4-{3-[(chlorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate (CAS No. 2418674-71-0): An Overview of a Promising Compound in Medicinal Chemistry

Tert-butyl 4-{3-[(chlorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate (CAS No. 2418674-71-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse pharmacological properties, including antiviral, antifungal, and anti-inflammatory effects.

The structure of Tert-butyl 4-{3-[(chlorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate is characterized by a piperazine ring substituted with a tert-butyl group at the 1-position and a complex aromatic moiety at the 4-position. The aromatic moiety includes a chlorosulfonyl group, an iodo substituent, and three methyl groups, which collectively contribute to the compound's unique chemical and biological properties.

Recent research has focused on the potential applications of this compound in various therapeutic areas. For instance, studies have shown that Tert-butyl 4-{3-[(chlorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The chlorosulfonyl group is believed to play a crucial role in this activity by interacting with viral proteins and disrupting their function.

In addition to its antiviral properties, this compound has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that Tert-butyl 4-{3-[(chlorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This suggests that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The synthesis of Tert-butyl 4-{3-[(chlorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate involves several steps and requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of tert-butyl piperazine-1-carboxylate with an appropriately substituted aryl halide in the presence of a palladium catalyst. The resulting intermediate is then treated with chlorosulfonic acid to introduce the chlorosulfonyl group.

The pharmacokinetic properties of Tert-butyl 4-{3-[(chlorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that the compound has good oral bioavailability and a favorable half-life in vivo. However, further studies are needed to optimize its pharmacokinetic profile and reduce potential side effects.

In terms of safety, Tert-butyl 4-{3-[(chlorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate has been found to be generally well-tolerated in preclinical studies. However, like any new chemical entity, it must undergo rigorous safety testing before it can be advanced to clinical trials. Current research is focused on identifying any potential toxicities and developing strategies to mitigate them.

Overall, Tert-butyl 4-{3-[(chlorosulfonyl)methyl]-5-iodo-2,4,6-trimethylphenyl}piperazine-1-carboxylate (CAS No. 2418674-71-0) represents a promising lead compound in the development of new therapeutic agents for various diseases. Its unique structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry.